Cas no 868849-59-6 (1-(4-hydroxyphenyl)cyclohexane-1-carbonitrile)

1-(4-Hydroxyphenyl)cyclohexane-1-carbonitrile is a versatile chemical intermediate with a cyclohexane backbone substituted by a hydroxylphenyl group and a nitrile functionality. Its unique structure makes it valuable in organic synthesis, particularly in the preparation of pharmaceuticals, agrochemicals, and specialty materials. The presence of both hydroxyl and nitrile groups offers reactivity for further derivatization, enabling applications in coupling reactions, cyclizations, and functional group transformations. The compound’s stability and well-defined molecular framework enhance its utility in research and industrial processes. Its purity and consistent performance make it a reliable choice for synthetic chemists seeking precise intermediates for complex molecular architectures.
1-(4-hydroxyphenyl)cyclohexane-1-carbonitrile structure
868849-59-6 structure
Product Name:1-(4-hydroxyphenyl)cyclohexane-1-carbonitrile
CAS No:868849-59-6
MF:C13H15NO
MW:201.264303445816
MDL:MFCD24719570
CID:1857041
PubChem ID:19858506
Update Time:2025-10-29

1-(4-hydroxyphenyl)cyclohexane-1-carbonitrile Chemical and Physical Properties

Names and Identifiers

    • Cyclohexanecarbonitrile, 1-(4-hydroxyphenyl)-
    • 1-(4-hydroxyphenyl)cyclohexane-1-carbonitrile
    • MXDUNEZULWZDPP-UHFFFAOYSA-N
    • CS-0457509
    • 4-(4-hydroxyphenyl)tetrahydro-2h-pyran-4-carbonitrile
    • 868849-45-0
    • SCHEMBL1257456
    • 9Y-5009
    • AKOS026676037
    • 1-(4-hydroxyphenyl)cyclohexanecarbonitrile
    • 868849-59-6
    • EN300-9550978
    • MDL: MFCD24719570
    • Inchi: 1S/C13H15NO/c14-10-13(8-2-1-3-9-13)11-4-6-12(15)7-5-11/h4-7,15H,1-3,8-9H2
    • InChI Key: MXDUNEZULWZDPP-UHFFFAOYSA-N
    • SMILES: OC1C=CC(=CC=1)C1(C#N)CCCCC1

Computed Properties

  • Exact Mass: 201.115364102Da
  • Monoisotopic Mass: 201.115364102Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 1
  • Complexity: 251
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.2
  • Topological Polar Surface Area: 44Ų

1-(4-hydroxyphenyl)cyclohexane-1-carbonitrile Pricemore >>

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Additional information on 1-(4-hydroxyphenyl)cyclohexane-1-carbonitrile

1-(4-hydroxyphenyl)cyclohexane-1-carbonitrile (CAS No. 868849-59-6): An Overview of Its Properties, Applications, and Recent Research

1-(4-hydroxyphenyl)cyclohexane-1-carbonitrile (CAS No. 868849-59-6) is a synthetic compound that has garnered significant attention in the fields of organic chemistry and medicinal chemistry due to its unique structural properties and potential biological activities. This compound, also known as HPC, is characterized by its cyclohexane ring and a cyano group attached to a phenolic moiety, which endows it with a range of interesting chemical and biological properties.

The molecular formula of 1-(4-hydroxyphenyl)cyclohexane-1-carbonitrile is C12H13NO2, and its molecular weight is approximately 203.23 g/mol. The compound is typically synthesized through a multi-step process involving the reaction of 4-hydroxybenzonitrile with cyclohexanecarbonyl chloride in the presence of a base such as triethylamine. The resulting product is purified through recrystallization or column chromatography to ensure high purity.

In terms of physical properties, HPC is a white crystalline solid that is soluble in common organic solvents such as ethanol, methanol, and dimethyl sulfoxide (DMSO). It has a melting point ranging from 105°C to 107°C, which makes it suitable for various analytical techniques and applications in both research and industry.

The biological activities of 1-(4-hydroxyphenyl)cyclohexane-1-carbonitrile have been the subject of numerous studies in recent years. One of the most notable areas of research has been its potential as an anti-inflammatory agent. Studies have shown that HPC exhibits significant anti-inflammatory effects by inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-6 in both in vitro and in vivo models. This property makes it a promising candidate for the development of new anti-inflammatory drugs.

In addition to its anti-inflammatory properties, HPC has also been investigated for its potential neuroprotective effects. Research has demonstrated that this compound can protect neurons from oxidative stress-induced damage by scavenging free radicals and modulating signaling pathways involved in cell survival. These findings suggest that HPC could be beneficial in the treatment of neurodegenerative diseases such as Alzheimer's disease and Parkinson's disease.

The cytotoxicity profile of 1-(4-hydroxyphenyl)cyclohexane-1-carbonitrile has also been evaluated in various cell lines. Studies have shown that it exhibits low cytotoxicity at therapeutic concentrations, which is an important consideration for drug development. However, further research is needed to fully understand its safety profile and potential side effects.

In the context of drug discovery, HPC has been used as a lead compound for the development of more potent and selective derivatives. Through structure-activity relationship (SAR) studies, researchers have identified key structural modifications that enhance the biological activity while maintaining favorable pharmacokinetic properties. These efforts have led to the identification of several promising analogs with improved therapeutic potential.

The pharmacokinetic properties of HPC have also been studied to understand its behavior in biological systems. Preclinical studies have shown that it has good oral bioavailability and a favorable distribution profile, which are important factors for its potential use as an oral medication. However, further optimization may be necessary to improve its metabolic stability and reduce potential drug-drug interactions.

In conclusion, 1-(4-hydroxyphenyl)cyclohexane-1-carbonitrile (CAS No. 868849-59-6) is a versatile compound with promising applications in the fields of anti-inflammatory therapy and neuroprotection. Its unique chemical structure and biological activities make it an attractive candidate for further research and development. As ongoing studies continue to uncover new insights into its mechanisms of action and therapeutic potential, it is likely that this compound will play an increasingly important role in the advancement of medicinal chemistry.

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